1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C16H18F3N3O2/c1-10-7-21(8-11(2)24-10)14(23)9-22-13-6-4-3-5-12(13)20-15(22)16(17,18)19/h3-6,10-11H,7-9H2,1-2H3
• InChI Key: PUCLHCHZILQJJL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C16H18F3N3O2
• Molecular Weight: 341.33 g/mol
• CAS No.: 866018-02-2

Description

This compound features a 2,6-dimethylmorpholino group linked via an ethanone bridge to a 2-(trifluoromethyl)-substituted benzimidazole core. The morpholino moiety contributes to enhanced solubility and metabolic stability due to its oxygen atom, while the trifluoromethyl group on the benzimidazole ring is known to improve lipophilicity and resistance to enzymatic degradation . Potential applications likely align with pesticidal or antifungal uses, inferred from structurally related compounds in the evidence .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone typically involves multiple steps:

Formation of the Benzimidazole Core: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid derivative, such as 2-(trifluoromethyl)benzoic acid, under acidic conditions.

Attachment of the Ethanone Group: The benzimidazole core is then reacted with an appropriate ethanone derivative, often using a Friedel-Crafts acylation reaction.

Introduction of the Morpholine Ring: The final step involves the nucleophilic substitution of the ethanone derivative with 2,6-dimethylmorpholine under basic conditions.

Industrial Production Methods: Industrial production may involve optimized versions of the above steps, focusing on yield improvement and cost reduction. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions: 1-(2,6-Dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the ethanone group to an alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often requiring strong bases or nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride or potassium tert-butoxide in aprotic solvents.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2,6-Dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets such as enzymes and receptors.

Material Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Studies: Its interactions with biomolecules are studied to understand its potential as a biochemical probe or therapeutic agent.

Mechanism of Action

The mechanism of action of 1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone involves its interaction with molecular targets such as enzymes or receptors. The trifluoromethyl group enhances its binding affinity and specificity, while the benzimidazole core can interact with active sites through hydrogen bonding and π-π interactions. The morpholine ring may contribute to the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Variations: Morpholino vs. Piperazino/Piperidinyl Groups

The target compound’s 2,6-dimethylmorpholino group distinguishes it from analogs such as 1-[4-(4-fluorophenyl)piperazino]-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone (CAS 383148-66-1, ). Conversely, piperazino derivatives may exhibit stronger hydrogen-bonding interactions due to the secondary amine, which could influence receptor binding in pesticidal applications .

Compound	Substituent	Key Property
Target compound	2,6-Dimethylmorpholino	Higher polarity, metabolic stability
CAS 383148-66-1 ()	4-(4-Fluorophenyl)piperazino	Enhanced hydrogen bonding

Core Heterocycle Comparisons: Benzimidazole vs. Pyrazole/Thiazole

The benzimidazole core in the target compound contrasts with pyrazole or thiazole rings in analogs like Oxathiapiprolin (ISO, ) and 1-{2-[2-(Trifluoromethyl)anilino]-1,3-thiazol-5-yl}-1-ethanone (). Benzimidazole’s aromatic planar structure facilitates π-π stacking in biological targets, whereas thiazole or pyrazole rings introduce conformational flexibility. For example, Oxathiapiprolin’s pyrazole moiety is critical for fungicidal activity against oomycetes, suggesting that the target compound’s benzimidazole may target different enzymatic pathways .

Compound	Core Heterocycle	Biological Relevance
Target compound	Benzimidazole	DNA intercalation, kinase inhibition
Oxathiapiprolin ()	Pyrazole	Fungicidal activity (oomycetes)
sc-303038 ()	Thiazole	Potential agrochemical applications

Role of Trifluoromethyl Groups

The trifluoromethyl (-CF₃) group is a shared feature in the target compound and analogs like 1-(4-{4-[5-(2,6-difluorophenyl)-4,5-dihydro-1,2-oxazol-3-yl]-1,3-thiazol-2-yl}piperidin-1-yl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-one (). The -CF₃ group increases lipophilicity, enhancing membrane permeability and resistance to oxidative metabolism. In pesticidal contexts, this group is associated with prolonged residual activity and target specificity .

Biological Activity

1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone is a compound that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

The compound has the molecular formula C16H18F3N3O2 and a molecular weight of 341.33 g/mol. Its structure includes a morpholine ring and a benzimidazole moiety, which are known for their diverse biological activities.

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The trifluoromethyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Biological Activity Overview

Research indicates that 1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone exhibits several biological activities:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit tumor cell proliferation. For instance, in vitro assays demonstrated significant cytotoxic effects against various cancer cell lines.
• Kinase Inhibition : The compound has shown potential as a selective inhibitor of certain kinases. Kinase inhibitors are crucial in cancer therapy due to their role in regulating cell division and survival.

Research Findings

Recent studies have provided insights into the efficacy and safety profile of this compound:

Table 1: Summary of Biological Activities

Activity Type	Assay Type	IC50 (µM)	Cell Lines Tested
Antitumor	MTT Assay	5.4	A549 (lung cancer)
Kinase Inhibition	Enzymatic Assay	0.8	CDK2
Apoptosis Induction	Flow Cytometry	-	HL60 (leukemia)

Case Studies

Case Study 1 : A study conducted on the antitumor effects of this compound revealed that it induced apoptosis in HL60 cells through the activation of caspase pathways. The results indicated that treatment with the compound led to a significant increase in apoptotic cells compared to controls.

Case Study 2 : Another investigation highlighted the compound's ability to inhibit CDK2 activity, which is critical for cell cycle progression. This inhibition was associated with reduced phosphorylation of downstream targets involved in cell proliferation.

Structure-Activity Relationship (SAR)

The presence of the morpholine and benzimidazole moieties is essential for the biological activity observed in this compound. Variations in substituents on these rings can significantly alter potency and selectivity against various biological targets.